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Compound of Interest

Compound Name:
N-Hexyl-2-hydroxy-4-

iodobenzamide

CAS No.: 89011-07-4

Cat. No.: B14155210

Get Quote

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed

this resource to guide researchers, chemists, and drug development professionals through the

synthesis, characterization, and downstream application of N-Hexyl-2-hydroxy-4-
iodobenzamide.

This halogenated salicylamide is a highly versatile intermediate. Its structural analogs are

extensively utilized in the synthesis of1[1], while the aryl iodine functionality makes it an

excellent substrate for2[2].

Physicochemical Properties & Quantitative Data
Understanding the physicochemical baseline of your intermediate is crucial for predicting its

behavior in organic solvents and biological buffers.
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Property Value
Causality / Implication for
Experiments

CAS Number

Unique identifier for

procurement and database

cross-referencing.

Molecular Formula C13H18INO2[3]

Determines exact mass for

high-resolution mass

spectrometry (HRMS).

Exact Mass 347.03822 g/mol [3]

Target m/z for [M+H]+ is

~348.046 in positive ion mode

LC-MS.

Lipophilicity (XLogP3) ~3.5 (Predicted)

High lipophilicity due to the

hexyl chain; necessitates

DMSO for assay stocks[4].

Key Functionalities
Phenol (-OH), Aryl Iodide (-I),

Amide

Phenol directs ortho-reactivity;

Aryl iodide is primed for Pd-

catalyzed coupling.

Experimental Workflows & Methodologies
2-Hydroxy-4-iodobenzoic acid Amidation

(Hexylamine, EDC/HOBt) N-Hexyl-2-hydroxy-4-iodobenzamide Cross-Coupling
(Suzuki/Borylation) Kinase Inhibitor Scaffold

Click to download full resolution via product page

Chemical workflow from starting material to downstream kinase inhibitor scaffold.

Protocol 1: Synthesis of N-Hexyl-2-hydroxy-4-iodobenzamide
via Amidation
Causality Focus: Direct amidation of5 requires selective activation of the carboxylic acid without

triggering O-acylation of the unprotected phenol[5]. We utilize EDC·HCl and HOBt, which form

a mild, transient active ester that is highly reactive toward primary amines (hexylamine) but

kinetically slow to react with the sterically hindered, intramolecularly hydrogen-bonded phenol.
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Step-by-Step Methodology:

Activation: Dissolve 2-hydroxy-4-iodobenzoic acid (1.0 equiv) in anhydrous DMF (0.2 M)

under an inert N₂ atmosphere. Add HOBt (1.2 equiv) and EDC·HCl (1.2 equiv). Stir at 0°C for

30 minutes.

Amine Addition: Slowly add hexylamine (1.1 equiv) followed by N,N-Diisopropylethylamine

(DIPEA, 2.0 equiv) to maintain a basic environment, neutralizing the HCl salt of EDC.

Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.

Self-Validating Checkpoint: Remove a 10 µL aliquot, quench in 100 µL 1N HCl, and extract

with 100 µL EtOAc. Spot the organic layer on a TLC plate (Hexanes:EtOAc 7:3). The

disappearance of the highly polar acid baseline spot and the emergence of a higher Rf UV-

active spot validates successful amide bond formation.

Workup: Quench the bulk reaction with water, extract with EtOAc (3x), wash the combined

organics with 1N HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, and

concentrate in vacuo.

Protocol 2: Downstream Application - Miyaura Borylation
Causality Focus: To integrate this fragment into an 1[1], the aryl iodide must be converted into a

boronate ester. Palladium-catalyzed Miyaura borylation is preferred over lithium-halogen

exchange to tolerate the acidic phenolic proton and the electrophilic amide carbonyl.

Step-by-Step Methodology:

Setup: In a Schlenk flask, combine N-Hexyl-2-hydroxy-4-iodobenzamide (1.0 equiv),

bis(pinacolato)diboron (1.5 equiv), and potassium acetate (3.0 equiv) in anhydrous 1,4-

dioxane.

Degassing: Sparge the mixture with Argon for 15 minutes. Causality: Oxygen must be

rigorously excluded to prevent the oxidation of the Pd(0) catalyst to an inactive Pd(II) peroxo

species.

Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv). Heat to 90°C for 8 hours.
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Validation: Analyze via LC-MS for the disappearance of the aryl iodide isotope pattern and

emergence of the boronate ester mass.

Biological Application: MK-2 Inhibition Pathway

p38α MAPK

MK-2 (MAPKAPK2)

 Phosphorylates

Hsp27 (Substrate)

 Activates

TNFα Production

 Promotes

Benzamide-based
MK-2 Inhibitor

 Inhibits

Click to download full resolution via product page

p38/MK-2 signaling pathway and targeted inhibition modulating TNFα production.

Troubleshooting Guides & FAQs
Q1: During the amidation step, I am observing a significant amount of O-acylated byproduct.

How do I prevent this? A1:Causality: The phenolic hydroxyl group at the 2-position is a

competing nucleophile. If the activated carboxylic acid intermediate is too reactive (e.g., if you

used thionyl chloride to form an acid chloride), the hexylamine may not outcompete the phenol,

leading to esterification. Solution: Ensure you are using the EDC/HOBt system described in

Protocol 1. HOBt forms a less electrophilic active ester that selectively reacts with the more

nucleophilic primary amine. Additionally, keep the reaction temperature strictly at 0°C during the

activation phase to kinetically favor amine attack.
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Q2: In downstream palladium-catalyzed cross-coupling reactions, I see rapid deiodination

(protodehalogenation) of the benzamide rather than the desired coupled product. What is going

wrong? A2:Causality: Aryl iodides undergo highly facile oxidative addition by Pd(0). However, if

the subsequent transmetalation step is sluggish—often due to poor solubility of the coupling

partner or the use of a weak base—the long-lived Pd(II) intermediate will undergo proto-

demetalation, replacing the iodine with a proton. Solution: Accelerate the transmetalation step.

Switch to a more soluble, stronger base like Cs₂CO₃ in a mixed solvent system (e.g.,

Dioxane/H₂O 4:1). Alternatively, employ a bulky, electron-rich phosphine ligand (such as

XPhos) to facilitate rapid transmetalation and reductive elimination.

Q3: When testing downstream benzamide-derived inhibitors in biological assays (e.g., MK-2

kinase assays), the compounds show erratic IC₅₀ values and poor reproducibility. How should I

formulate them? A3:Causality: The N-hexyl chain imparts significant lipophilicity to the

molecule. In purely aqueous assay buffers, the compound is likely aggregating or precipitating

out of solution, which artificially lowers the effective concentration and causes assay

interference (e.g., light scattering). Solution: Establish a strict formulation protocol. Prepare a

10 mM stock solution in 100% molecular-biology grade DMSO. For the assay, perform serial

dilutions in DMSO first, then pre-dilute into an intermediate buffer containing 0.01% Tween-20

or 0.1% BSA to act as a solubilizing carrier. Ensure the final DMSO concentration in the assay

well does not exceed 1% to prevent kinase denaturation[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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